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Compound of Interest

Compound Name: erbium carbonate

Cat. No.: B1607310 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of erbium carbonate, focusing on its

chemical and physical properties, experimental protocols for its synthesis and characterization,

and its primary applications. The information is intended to serve as a foundational resource for

professionals engaged in materials science, chemistry, and related fields.

Chemical and Physical Properties
Erbium carbonate is a rare-earth inorganic compound. It is most commonly available in its

hydrated form, erbium(III) carbonate hydrate, and serves as a crucial precursor for the

synthesis of high-purity erbium oxide and other erbium compounds.

Chemical Identifiers
The following table summarizes the key chemical identifiers for both the anhydrous and

hydrated forms of erbium carbonate.
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Identifier
Anhydrous Erbium
Carbonate

Hydrated Erbium
Carbonate

Chemical Name Erbium(III) Carbonate Erbium(III) Carbonate Hydrate

CAS Number 6067-35-2[1] 22992-83-2[2][3]

Molecular Formula Er₂(CO₃)₃ Er₂(CO₃)₃·xH₂O[2][3]

Synonyms Dierbium tricarbonate
Carbonic acid, erbium salt,

hydrate

Physicochemical Properties
Key physical and chemical properties of erbium carbonate are detailed below. This data is

essential for handling, storage, and application of the compound.

Property Value

Molecular Weight 514.54 g/mol (anhydrous)[1][2][3]

Appearance Pale pink to rose-colored powder[2]

Density ~4.3 g/cm³ (hydrated)[4]

Solubility
Insoluble in water; readily dissolves in mineral

acids.[4][5]

Thermal Stability
Decomposes to erbium oxide (Er₂O₃) and

carbon dioxide upon heating above 500°C.[2]

Hygroscopicity
Hygroscopic; should be stored in dry, airtight

containers.[4]

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of erbium
carbonate, compiled from established laboratory practices.

Synthesis via Precipitation
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Crystalline hydrated erbium carbonate can be synthesized using a precipitation method with

ammonium bicarbonate as the precipitant.[5]

Materials:

Erbium(III) chloride (ErCl₃) solution, 0.1 M

Ammonium bicarbonate (NH₄HCO₃) solution, 0.3 M

Deionized water

Beakers

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel)

Drying oven or desiccator

Procedure:

Place 50 mL of 0.1 M erbium(III) chloride solution into a beaker equipped with a magnetic stir

bar.

Begin stirring the solution at a constant rate at room temperature (25°C).

Slowly add 50 mL of 0.3 M aqueous ammonium bicarbonate to the stirred erbium chloride

solution. A precipitate will form immediately, accompanied by the evolution of gas bubbles.

Continue stirring the mixture and maintain the solution at 25°C for one week to allow for

aging and crystallization of the precipitate.

After the aging period, collect the precipitate by vacuum filtration.

Wash the collected solid repeatedly with deionized water to remove any unreacted salts.

Air-dry the final product. For more rigorous drying, use a desiccator or a low-temperature

oven.
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The following diagram illustrates the experimental workflow for this synthesis protocol.

Reagent Preparation

Reaction Purification & Isolation0.1 M ErCl₃ Solution

Mix & Stir

0.3 M NH₄HCO₃ Solution

Age for 1 Week
@ 25°C

Precipitation Occurs
Filter Precipitate Wash with DI Water Air Dry

Erbium Carbonate
Hydrate Powder

Click to download full resolution via product page

Synthesis Workflow for Erbium Carbonate

Characterization Techniques
To confirm the identity, purity, morphology, and thermal properties of the synthesized erbium
carbonate, a suite of analytical techniques is employed.

1. X-Ray Diffraction (XRD):

Purpose: To identify the crystalline phase and structure of the compound.

Protocol: An aliquot of the dried powder is mounted on a sample holder. The sample is

scanned using a diffractometer with CuKα radiation, typically over a 2θ range of 10-80

degrees, to obtain the diffraction pattern. The resulting pattern is compared to reference

databases (e.g., JCPDS) for phase identification.

2. Scanning Electron Microscopy (SEM):

Purpose: To observe the particle morphology, size, and aggregation state.

Protocol: A small amount of the powder is mounted on an SEM stub using conductive

adhesive tape and then sputter-coated with a thin layer of a conductive metal (e.g., gold or
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palladium) to prevent charging. The sample is then imaged in the SEM chamber under high

vacuum.

3. Thermogravimetric Analysis (TGA):

Purpose: To study the thermal decomposition behavior and determine the water of hydration.

Protocol: A small, precisely weighed sample (typically 5-10 mg) is placed in a TGA crucible

(e.g., platinum or alumina). The sample is heated in a controlled atmosphere (e.g., air or

nitrogen) at a constant heating rate (e.g., 10°C/min). The mass loss is recorded as a function

of temperature, revealing dehydration and decomposition steps.

4. Fourier-Transform Infrared (FTIR) Spectroscopy:

Purpose: To identify functional groups, specifically the carbonate ions and water molecules.

Protocol: A small amount of the sample is mixed with potassium bromide (KBr) powder and

pressed into a pellet. The pellet is then analyzed in an FTIR spectrometer to obtain the

infrared absorption spectrum.

The diagram below outlines the general workflow for characterizing the synthesized material.
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Characterization Workflow for Erbium Carbonate

Applications
Erbium carbonate is primarily used as a starting material for other high-purity erbium

compounds. Its properties make it suitable for several advanced applications.

Precursor for Erbium Oxide: The most significant application is its use as a precursor for

producing erbium oxide (Er₂O₃) through calcination (heating).[5] High-purity erbium oxide is

essential for doping optical fibers and creating laser crystals.

Photonics and Optoelectronics: Erbium-doped materials are critical components in erbium-

doped fiber amplifiers (EDFAs), which amplify light signals in fiber-optic communication

systems.[2]

Glass and Ceramic Colorant: Like many rare-earth compounds, erbium carbonate is used

as a colorant in glasses and porcelain glazes, imparting a characteristic pink color.[2]

Nuclear Industry: Erbium has a high neutron absorption cross-section, making it useful in

control rods and as a burnable poison in nuclear reactors.[2] Erbium carbonate can be a

precursor for creating these nuclear-grade materials.

The relationship between erbium carbonate's core properties and its applications is visualized

in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicals101corp.com [chemicals101corp.com]

2. Erbium (III) Carbonate Hydrate - High Purity Rare Earth Carbonate [prochemonline.com]

3. strem.com [strem.com]

4. Erbium Carbonate Hydrate Powder | UK Supplier [samaterials.co.uk]

5. americanelements.com [americanelements.com]

To cite this document: BenchChem. [Erbium Carbonate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607310#erbium-carbonate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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